Cas no 2411276-91-8 (Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate)

• Product Name: Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate
• CAS No: 2411276-91-8
• MF: C₂₀H₂₈ClN₃O₄
• MW: 409.907024383545
• CID: 5960487
• PubChem ID: 145887715
• Update Time: 2025-06-08

Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7559721
• tert-butyl N-(4-{2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl}phenyl)carbamate
• 2411276-91-8
• Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate
• Z1562136193

• Inchi： 1S/C20H28ClN3O4/c1-14(21)18(26)24-11-9-23(10-12-24)17(25)13-15-5-7-16(8-6-15)22-19(27)28-20(2,3)4/h5-8,14H,9-13H2,1-4H3,(H,22,27)
• InChI Key： GGYYFGYGCGSRDT-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCN(C(CC2C=CC(=CC=2)NC(=O)OC(C)(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 409.1768341g/mol
• Monoisotopic Mass: 409.1768341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79Ų

Additional information on Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate

Introduction to Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate (CAS No. 2411276-91-8)

Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate, with the CAS number 2411276-91-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate is characterized by its complex arrangement of functional groups, which include a carbamate moiety, a piperazine ring, and an ester group. These features contribute to its unique chemical properties and biological interactions, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate has been identified as a compound with potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. Its mechanism of action is thought to involve interactions with specific receptors and enzymes, which modulate cellular processes and physiological responses.

One of the key aspects of studying Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate is its ability to cross the blood-brain barrier, a critical factor for the development of central nervous system (CNS) drugs. Research has shown that the compound's structural features enhance its permeability through this barrier, allowing it to reach target sites in the brain more effectively. This property makes it particularly relevant for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate involves multiple steps, each requiring precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates, such as 4-(2-chloropropanoyl)piperazine, which are then coupled with other functional groups to form the final product. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to ensure high yield and purity.

In terms of pharmacological activity, preliminary studies have demonstrated that Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate exhibits inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, it has shown potential in inhibiting monoamine oxidase (MAO), an enzyme that plays a role in the metabolism of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, this compound may help restore neurotransmitter balance in conditions characterized by imbalances in these systems.

Furthermore, the structural similarity of Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate to known pharmacological agents suggests that it may have additive or synergistic effects when combined with other therapeutic drugs. This aspect is particularly relevant for developing combination therapies that address multiple aspects of a disease simultaneously. Such approaches can lead to more effective treatment outcomes and improved patient care.

The safety profile of Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate is another critical area of investigation. Preclinical studies have been conducted to assess its toxicity, pharmacokinetics, and potential side effects. These studies provide valuable insights into how the compound behaves within living systems and help identify any risks associated with its use. By thoroughly evaluating its safety profile, researchers can better understand how to optimize its therapeutic potential while minimizing adverse effects.

In conclusion, Tert-butyl N-[4-[2-[4-(2-chloropropanoyl)piperazin-1-yl]-2-oxoethyl]phenyl]carbamate (CAS No. 2411276-91-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile molecule with potential applications in treating various diseases. Ongoing research continues to explore its mechanisms of action, synthetic pathways, and therapeutic efficacy, paving the way for new treatments that could improve patient outcomes worldwide.